Cas no 343928-98-3 (2-(EthoxymethylidenE)cyclopentan-1-one)

• Product Name: 2-(EthoxymethylidenE)cyclopentan-1-one
• CAS No: 343928-98-3
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5710017
• PubChem ID: 63708628
• Update Time: 2025-11-02

2-(EthoxymethylidenE)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 343928-98-3
• CS-0348589
• 2-(Ethoxymethylene)cyclopentan-1-one
• EN300-1126288
• 2-(ETHOXYMETHYLIDENE)CYCLOPENTAN-1-ONE
• 2-(EthoxymethylidenE)cyclopentan-1-one

• Inchi： 1S/C8H12O2/c1-2-10-6-7-4-3-5-8(7)9/h6H,2-5H2,1H3/b7-6-
• InChI Key： QECWPUUVMSLLIO-SREVYHEPSA-N
• SMILES： O(CC)/C=C1\C(CCC\1)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters Vinylogous esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters

Additional information on 2-(EthoxymethylidenE)cyclopentan-1-one

Comprehensive Guide to 2-(EthoxymethylidenE)cyclopentan-1-one (CAS No. 343928-98-3): Properties, Applications, and Market Insights

2-(EthoxymethylidenE)cyclopentan-1-one (CAS No. 343928-98-3) is a versatile organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This cyclopentanone derivative is widely recognized for its unique structural properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for specialty chemicals and pharmaceutical intermediates, understanding the characteristics and applications of this compound is essential for researchers and industry professionals alike.

The molecular structure of 2-(EthoxymethylidenE)cyclopentan-1-one features a five-membered cyclopentanone ring with an ethoxymethylidene substituent. This configuration imparts distinct reactivity, making it a preferred choice for organic synthesis and drug development. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the development of antiviral agents and anti-inflammatory compounds, which are currently in high demand due to global health concerns.

One of the most notable applications of 2-(EthoxymethylidenE)cyclopentan-1-one is its use as a building block in the production of complex organic molecules. Its reactivity allows for efficient C-C bond formation, which is crucial in constructing heterocyclic compounds. These heterocycles are foundational in many FDA-approved drugs, particularly those targeting central nervous system disorders and metabolic diseases, areas of intense research in 2024.

From an industrial perspective, the market for 2-(EthoxymethylidenE)cyclopentan-1-one is expanding, driven by the growing pharmaceutical sector and the need for high-purity intermediates. Manufacturers are focusing on green chemistry approaches to produce this compound, aligning with the global push for sustainable chemical processes. This trend is particularly relevant as industries seek to reduce their carbon footprint while maintaining high yields and purity.

Researchers are also exploring the potential of 2-(EthoxymethylidenE)cyclopentan-1-one in material science. Its unique structure makes it a candidate for developing advanced polymers and functional materials, which are critical in renewable energy technologies such as organic photovoltaics. This aligns with the current focus on clean energy solutions and environmentally friendly materials.

Quality control is paramount when working with 2-(EthoxymethylidenE)cyclopentan-1-one. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure the compound meets the stringent standards required for pharmaceutical applications. The compound typically appears as a colorless to pale yellow liquid with a distinct odor, and its purity is often specified at ≥98% for most industrial uses.

Storage and handling of 2-(EthoxymethylidenE)cyclopentan-1-one require standard laboratory precautions. It should be kept in tightly sealed containers under inert atmosphere when necessary, and stored away from strong oxidizers and heat sources. These measures ensure the compound's stability and longevity, which is particularly important for research institutions and chemical suppliers maintaining inventory.

The future outlook for 2-(EthoxymethylidenE)cyclopentan-1-one appears promising, with increasing patent filings indicating growing interest in its applications. Recent innovations have demonstrated its utility in asymmetric synthesis, a cutting-edge area of chiral chemistry that's revolutionizing drug development. As the demand for enantiomerically pure compounds rises in the pharmaceutical industry, the importance of this cyclopentanone derivative is expected to grow substantially.

For researchers seeking reliable suppliers of 2-(EthoxymethylidenE)cyclopentan-1-one, it's crucial to partner with manufacturers that provide comprehensive analytical data and certificates of analysis. The global supply chain for this compound has become more robust in recent years, with specialty chemical distributors offering various grades suitable for different applications, from laboratory-scale research to industrial production.

In conclusion, 2-(EthoxymethylidenE)cyclopentan-1-one (CAS No. 343928-98-3) represents an important class of organic intermediates with diverse applications across multiple industries. Its unique chemical properties, combined with the growing demand for specialty chemicals in pharmaceutical and material science applications, position this compound as a significant player in modern chemistry. As research continues to uncover new uses for this versatile molecule, its commercial and scientific importance is likely to increase in the coming years.